Cas no 546104-87-4 ( )
structure
Product Name:
CAS No:546104-87-4
MF:C12H24N2O
MW:212.331763267517
CID:942189
PubChem ID:3634958
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-1-(4-ethyl-1-piperazinyl)-1-butanone
- Piperazine, 1-ethyl-4-(2-ethyl-1-oxobutyl)- (9CI)
- AKOS003802633
- 546104-87-4
- DB-327225
- PIPERAZINE, 1-ETHYL-4-(2-ETHYL-1-OXOBUTYL)-
- SCHEMBL21730517
-
-
- Inchi: 1S/C12H24N2O/c1-4-11(5-2)12(15)14-9-7-13(6-3)8-10-14/h11H,4-10H2,1-3H3
- InChI Key: KSWWRRPPWZUEEG-UHFFFAOYSA-N
- SMILES: O=C(C(CC)CC)N1CCN(CC)CC1
Computed Properties
- Exact Mass: 212.188863393g/mol
- Monoisotopic Mass: 212.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.6Ų
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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